Cas no 1804149-92-5 (7-Difluoromethyl-2-formyl-1H-benzimidazole)

• Product Name: 7-Difluoromethyl-2-formyl-1H-benzimidazole
• CAS No: 1804149-92-5
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4826158
• Update Time: 2025-06-13

7-Difluoromethyl-2-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Difluoromethyl-2-formyl-1H-benzimidazole

• Inchi： 1S/C9H6F2N2O/c10-9(11)5-2-1-3-6-8(5)13-7(4-14)12-6/h1-4,9H,(H,12,13)
• InChI Key： XCKGEMPFOLSIRK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=C1N=C(C=O)N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8

Additional information on 7-Difluoromethyl-2-formyl-1H-benzimidazole

Comprehensive Overview of 7-Difluoromethyl-2-formyl-1H-benzimidazole (CAS No. 1804149-92-5)

7-Difluoromethyl-2-formyl-1H-benzimidazole (CAS No. 1804149-92-5) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and formyl functional groups, exhibits remarkable potential in the development of novel therapeutic agents and crop protection solutions. Its molecular structure, featuring a benzimidazole core, makes it a versatile intermediate for synthesizing compounds with diverse biological activities.

In recent years, the demand for fluorinated benzimidazoles like 7-Difluoromethyl-2-formyl-1H-benzimidazole has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a key intermediate in the synthesis of anticancer and antifungal agents. The difluoromethyl group is known to improve lipophilicity and membrane permeability, which are critical factors in drug design. This aligns with the growing trend of precision medicine and targeted therapies, where such compounds play a pivotal role.

Another area of interest is the application of 7-Difluoromethyl-2-formyl-1H-benzimidazole in agrochemical formulations. With the global focus on sustainable agriculture and pest resistance management, this compound's potential as a building block for next-generation pesticides is being extensively explored. Its ability to act as a precursor for systemic fungicides has made it a subject of numerous patent filings and research papers.

The synthesis of 7-Difluoromethyl-2-formyl-1H-benzimidazole involves sophisticated organic chemistry techniques, including multistep reactions and catalytic processes. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to ensure its purity and structural integrity. This level of precision is crucial for industries requiring high-purity intermediates, such as pharmaceutical manufacturing and specialty chemicals.

From an SEO perspective, queries related to "benzimidazole derivatives," "fluorinated intermediates," and "CAS 1804149-92-5 applications" are increasingly common. Users often search for "how to synthesize 7-Difluoromethyl-2-formyl-1H-benzimidazole" or "where to buy CAS 1804149-92-5," reflecting its commercial and academic relevance. Additionally, topics like "green chemistry in benzimidazole synthesis" and "role of fluorinated compounds in drug discovery" are gaining traction, further highlighting the compound's significance.

In conclusion, 7-Difluoromethyl-2-formyl-1H-benzimidazole (CAS No. 1804149-92-5) represents a cutting-edge chemical entity with broad applications across multiple industries. Its unique properties and growing demand underscore its importance in modern scientific research and industrial applications. As innovation continues to drive the fields of pharmaceuticals and agrochemicals, this compound is poised to remain at the forefront of chemical innovation.